Cas no 287196-26-3 (Butanedioic acid, 2-methylene-, 1,4-bis(2-furanylmethyl) ester)
Butanedioic acid, 2-methylene-, 1,4-bis(2-furanylmethyl) ester Chemical and Physical Properties
Names and Identifiers
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- Butanedioic acid, 2-methylene-, 1,4-bis(2-furanylmethyl) ester
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- Inchi: 1S/C15H14O6/c1-11(15(17)21-10-13-5-3-7-19-13)8-14(16)20-9-12-4-2-6-18-12/h2-7H,1,8-10H2
- InChI Key: ZKUPUFWAPUEPPL-UHFFFAOYSA-N
- SMILES: C(OCC1=CC=CO1)(=O)C(=C)CC(OCC1=CC=CO1)=O
Butanedioic acid, 2-methylene-, 1,4-bis(2-furanylmethyl) ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB122880-5 g |
Difurfuryl itaconate; . |
287196-26-3 | 5g |
€246.40 | 2022-09-01 | ||
| abcr | AB122880-10 g |
Difurfuryl itaconate; . |
287196-26-3 | 10g |
€445.50 | 2022-09-01 |
Butanedioic acid, 2-methylene-, 1,4-bis(2-furanylmethyl) ester Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
Additional information on Butanedioic acid, 2-methylene-, 1,4-bis(2-furanylmethyl) ester
Butanedioic acid, 2-methylene-, 1,4-bis(2-furanylmethyl) ester and Its Significance in Modern Chemical Research
Butanedioic acid, 2-methylene-, 1,4-bis(2-furanylmethyl) ester, with the CAS number 287196-26-3, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique molecular structure, has garnered attention for its potential applications in drug development and synthetic chemistry. The presence of both the butanedioic acid moiety and the 1,4-bis(2-furanylmethyl) ester group makes it a versatile intermediate in the synthesis of more complex molecules.
The molecular formula of this compound is C₁₄H₁₆O₆, reflecting its composition of carbon, hydrogen, and oxygen atoms. The structural arrangement of these atoms imparts specific chemical properties that make it valuable in various biochemical pathways and synthetic reactions. The butanedioic acid backbone provides a platform for further functionalization, while the 1,4-bis(2-furanylmethyl) ester groups introduce flexibility and reactivity that are essential for its role in pharmaceutical synthesis.
In recent years, there has been growing interest in the development of novel compounds that can serve as scaffolds for drug discovery. The Butanedioic acid, 2-methylene-, 1,4-bis(2-furanylmethyl) ester has emerged as a promising candidate due to its ability to undergo various chemical transformations. These transformations include hydrolysis, oxidation, and reduction reactions, which are crucial for the synthesis of more complex pharmacophores.
The compound's relevance is further underscored by its potential applications in the synthesis of bioactive molecules. For instance, derivatives of this compound have been explored as intermediates in the production of nonsteroidal anti-inflammatory drugs (NSAIDs) and other therapeutic agents. The ability to modify the 1,4-bis(2-furanylmethyl) ester groups allows for fine-tuning of pharmacological properties, making it a valuable tool in medicinal chemistry.
The latest research in this field has highlighted the compound's role in developing new methodologies for organic synthesis. Specifically, studies have demonstrated its utility in cross-coupling reactions, which are fundamental to constructing complex molecular architectures. These reactions often involve the use of palladium catalysts and provide a means to introduce diverse functional groups into the molecular framework.
In addition to its synthetic applications, the Butanedioic acid, 2-methylene-, 1,4-bis(2-furanylmethyl) ester has been investigated for its potential biological activity. Preliminary studies suggest that certain derivatives may exhibit inhibitory effects on enzymes involved in inflammatory pathways. This has sparked interest in exploring its potential as a lead compound for further drug development.
The structural features of this compound also make it an attractive candidate for computational studies. Molecular modeling techniques have been employed to understand how changes in its structure can influence its biological activity. These studies provide valuable insights into the relationship between molecular structure and function, which are critical for rational drug design.
The synthesis of this compound involves multi-step organic reactions that require careful optimization. Recent advancements in synthetic methodologies have made it possible to produce it with high yield and purity. These improvements have opened up new avenues for exploring its applications in pharmaceutical research.
The role of this compound in drug development is not limited to small molecule drugs. It has also shown promise in the synthesis of nucleoside analogs and other biologically relevant molecules. The ability to incorporate furan-based moieties into complex structures makes it a versatile building block for various synthetic applications.
The growing body of research on this compound underscores its importance in modern chemical biology. As our understanding of biochemical pathways continues to expand, compounds like the Butanedioic acid, 2-methylene-, 1,4-bis(2-furanylmethyl) ester will play a crucial role in discovering new therapeutic agents. Their unique structural features and reactivity make them indispensable tools for researchers working at the intersection of chemistry and biology.
In conclusion, the Butanedioic acid, 2-methylene-, 1,4-bis(2-furanylmethyl) ester, with CAS number 287196-26-3, is a compound with significant potential in pharmaceutical research and synthetic chemistry. Its unique molecular structure and reactivity make it a valuable intermediate for various biochemical pathways and synthetic reactions. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone in the development of novel therapeutic agents.
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